Cas no 306959-12-6 (1,4-Benzenediamine, 2-(3-pyridinyl)-)

• Product Name: 1,4-Benzenediamine, 2-(3-pyridinyl)-
• CAS No: 306959-12-6
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 1447249
• Update Time: 2024-08-25

1,4-Benzenediamine, 2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2-(3-pyridinyl)-

• Inchi： 1S/C11H11N3/c12-9-3-4-11(13)10(6-9)8-2-1-5-14-7-8/h1-7H,12-13H2
• InChI Key： UEWPUMVXPDOGGA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N)C=C1C1=CC=CN=C1

Computed Properties

• Exact Mass: 185.09543

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±35.0 °C(Predicted)
• PSA: 64.93
• pka: 4.94±0.10(Predicted)